N-((5-oxo-1-phenylpyrrolidin-3-yl)methyl)cyclohexanecarboxamide

• IUPAC Name: N-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]cyclohexanecarboxamide
• InChI: InChI=1S/C18H24N2O2/c21-17-11-14(13-20(17)16-9-5-2-6-10-16)12-19-18(22)15-7-3-1-4-8-15/h2,5-6,9-10,14-15H,1,3-4,7-8,11-13H2,(H,19,22)
• InChI Key: KOOIALZGYDXYMP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NCC2CC(=O)N(C2)C3=CC=CC=C3
• Molecular Formula: C18H24N2O2
• Molecular Weight: 300.4 g/mol
• CAS No.: 954626-72-3

Description

N-((5-oxo-1-phenylpyrrolidin-3-yl)methyl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C18H24N2O2 and its molecular weight is 300.402. The purity is usually 95%.
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Scientific Research Applications

Anti-HIV Potential

One study highlighted a derivative, 1-(4-Methyl­phen­yl)-5-oxo-2-phenyl­pyrrolidine-2-carboxamide, as a potential anti-HIV agent. The structure's configuration enables the formation of infinite chains via hydrogen bonding, which may contribute to its bioactivity against the human immunodeficiency virus type 1 (HIV-1) (R. Tamazyan et al., 2007).

PET Imaging Applications

Another study on a structurally similar compound, N-(2-(4-(2-Methoxy-phenyl)-1-piperazin-1-yl)ethyl)-N-(2-pyridyl) cyclohexanecarboxamide (WAY-100635), explored its use in PET imaging for studying 5-HT1A receptors in the brain. This compound, when labeled with carbon-11, showed promise for brain imaging due to its rapid metabolism to polar compounds, aiding in the development of biomathematical models for interpreting PET data (S. Osman et al., 1996).

Synthesis and Characterization of Derivatives

Research into N-(Arylcarbamothioyl)-cyclohexanecarboxamide derivatives, with various aryl substituents, showed successful synthesis and characterization. This research expands the chemical library of cyclohexanecarboxamide derivatives, offering potential for future applications in medicinal chemistry and material science (Cemal Koray Özer et al., 2009).

Chemical Synthesis Innovations

In a demonstration of chemical synthesis capabilities, a library of 24 6-(5-oxo-1-phenylpyrrolidin-3-yl)pyrimidine-5-carboxamides was prepared through a parallel solution-phase approach. This showcases the versatility of the core structure for generating a wide range of potentially bioactive compounds (Bojana Črček et al., 2012).

Advanced Reaction Mechanisms

A study detailed the rate acceleration of the Baylis-Hillman reaction in polar solvents, implicating the role of hydrogen bonding. While not directly involving the target compound, this research offers insights into reaction mechanisms that could be relevant for synthesizing related cyclohexanecarboxamide derivatives (V. Aggarwal et al., 2002).